Cas no 215035-90-8 (Acetamide, N-[2-(bromomethyl)phenyl]-)

• Product Name: Acetamide, N-[2-(bromomethyl)phenyl]-
• CAS No: 215035-90-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 3909953
• PubChem ID: 18620621
• Update Time: 2025-06-08

Acetamide, N-[2-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(bromomethyl)phenyl]-
• AKOS019067824
• 215035-90-8
• N-(2-(bromomethyl)phenyl)acetamide
• SCHEMBL7236261

• Inchi： 1S/C9H10BrNO/c1-7(12)11-9-5-3-2-4-8(9)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： HQSRONOCNTWQHF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CBr)(=O)C

Computed Properties

• Exact Mass: 226.99458Da
• Monoisotopic Mass: 226.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Additional information on Acetamide, N-[2-(bromomethyl)phenyl]-

Acetamide, N-[2-(bromomethyl)phenyl]- (CAS No. 215035-90-8): A Comprehensive Overview in Modern Chemical Research

Acetamide, N-[2-(bromomethyl)phenyl]-, identified by its CAS number 215035-90-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both acetylamide and bromomethylphenyl moieties in its molecular structure imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The synthesis of Acetamide, N-[2-(bromomethyl)phenyl]- involves a series of well-orchestrated chemical reactions that highlight the compound's versatility. The bromomethyl group, a key feature of this molecule, facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This characteristic makes it particularly useful in the construction of more complex molecular architectures, including pharmaceutical intermediates and agrochemicals. The acetylamide moiety, on the other hand, contributes to the compound's solubility and reactivity in polar environments, enhancing its applicability in solution-phase reactions.

In recent years, the interest in Acetamide, N-[2-(bromomethyl)phenyl]- has surged due to its role as a precursor in the development of novel therapeutic agents. Researchers have been exploring its potential as a building block for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds that interact with enzymes involved in cancer metabolism and inflammation. The bromomethyl group's ability to undergo cross-coupling reactions with organometallic reagents has been particularly exploited in generating arylated derivatives with enhanced pharmacological properties.

The pharmaceutical industry has shown keen interest in leveraging the structural features of Acetamide, N-[2-(bromomethyl)phenyl]- for drug discovery efforts. Its molecular framework provides a scaffold for modulating bioactivity through strategic functionalization. Researchers have reported the successful incorporation of this compound into libraries of molecules screened for their efficacy against infectious diseases and neurodegenerative disorders. The acetylamide group serves as a hinge point for further derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and metabolic stability.

Beyond pharmaceutical applications, Acetamide, N-[2-(bromomethyl)phenyl]- has found utility in materials science and polymer chemistry. Its reactivity profile enables the synthesis of polymers with tailored properties, including biodegradable materials and high-performance coatings. The bromomethyl functionality allows for the introduction of polymer chains through controlled radical polymerization techniques, resulting in materials with specific mechanical and thermal characteristics. These advancements underscore the compound's broad utility across multiple scientific disciplines.

The environmental impact of using Acetamide, N-[2-(bromomethyl)phenyl]- as a synthetic intermediate has also been a point of discussion. While its reactivity is advantageous for constructing complex molecules, proper handling and disposal are essential to minimize any potential ecological footprint. Modern synthetic methodologies emphasize green chemistry principles, aiming to reduce waste and hazardous byproducts. Efforts are underway to develop more sustainable processes that utilize this compound efficiently while adhering to environmental regulations.

In conclusion, Acetamide, N-[2-(bromomethyl)phenyl]- (CAS No. 215035-90-8) stands as a testament to the ingenuity of modern chemical research. Its unique structural attributes have positioned it as a cornerstone in synthetic chemistry and drug development. As scientific understanding progresses, new applications and innovations utilizing this compound are expected to emerge, further solidifying its importance in both academic and industrial settings.